Cas no 2137731-50-9 (1,4-Oxazepine-4(5H)-propanamine, β,β-difluorotetrahydro-N-methyl-)

• Product Name: 1,4-Oxazepine-4(5H)-propanamine, β,β-difluorotetrahydro-N-methyl-
• CAS No: 2137731-50-9
• MF: C₉H₁₈F₂N₂O
• MW: 208.248829364777
• CID: 5298001
• Update Time: 2025-05-22

1,4-Oxazepine-4(5H)-propanamine, β,β-difluorotetrahydro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• [2,2-difluoro-3-(1,4-oxazepan-4-yl)propyl](methyl)amine
• 2,2-difluoro-N-methyl-3-(1,4-oxazepan-4-yl)propan-1-amine
• 1,4-Oxazepine-4(5H)-propanamine, β,β-difluorotetrahydro-N-methyl-

• Inchi： 1S/C9H18F2N2O/c1-12-7-9(10,11)8-13-3-2-5-14-6-4-13/h12H,2-8H2,1H3
• InChI Key： XONICFRRFDKIJA-UHFFFAOYSA-N
• SMILES： FC(CNC)(CN1CCOCCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 167
• XLogP3: 0.5
• Topological Polar Surface Area: 24.5

Additional information on 1,4-Oxazepine-4(5H)-propanamine, β,β-difluorotetrahydro-N-methyl-

Recent Advances in the Study of 1,4-Oxazepine-4(5H)-propanamine, β,β-difluorotetrahydro-N-methyl- (CAS: 2137731-50-9)

The compound 1,4-Oxazepine-4(5H)-propanamine, β,β-difluorotetrahydro-N-methyl- (CAS: 2137731-50-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological activities, and mechanistic insights.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its β,β-difluorotetrahydro moiety is particularly noteworthy, as it enhances metabolic stability and bioavailability, making it a promising candidate for drug development. Researchers have successfully employed advanced synthetic routes, including asymmetric catalysis and fluorination techniques, to optimize the yield and purity of this compound.

Pharmacological investigations have revealed that 1,4-Oxazepine-4(5H)-propanamine derivatives exhibit potent activity against a range of biological targets. For instance, preliminary in vitro studies indicate significant inhibition of specific enzymes involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Additionally, its interaction with G-protein-coupled receptors (GPCRs) has been explored, opening new avenues for neuropharmacological research.

Mechanistic studies utilizing X-ray crystallography and NMR spectroscopy have provided detailed insights into the compound's binding modes and conformational dynamics. These findings are instrumental in designing more selective and efficacious analogs. Furthermore, computational modeling has been employed to predict the compound's ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, aiding in the prioritization of lead candidates for preclinical development.

In conclusion, the ongoing research on 1,4-Oxazepine-4(5H)-propanamine, β,β-difluorotetrahydro-N-methyl- underscores its versatility and potential in drug discovery. Future studies should focus on expanding its therapeutic scope and addressing any challenges related to scalability and safety profiles. This compound represents a valuable addition to the medicinal chemist's toolkit, with implications for treating a wide array of diseases.